Cas no 2680794-31-2 (2-{(tert-butoxy)carbonyl(2,6-dichloro-3-methylphenyl)amino}benzoic acid)

• Product Name: 2-{(tert-butoxy)carbonyl(2,6-dichloro-3-methylphenyl)amino}benzoic acid
• CAS No: 2680794-31-2
• MF: C₁₉H₁₉Cl₂NO₄
• MW: 396.264463663101
• CID: 5627224
• PubChem ID: 165922322
• Update Time: 2025-10-23

2-{(tert-butoxy)carbonyl(2,6-dichloro-3-methylphenyl)amino}benzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28303022
• 2-{[(tert-butoxy)carbonyl](2,6-dichloro-3-methylphenyl)amino}benzoic acid
• 2680794-31-2
• 2-{(tert-butoxy)carbonyl(2,6-dichloro-3-methylphenyl)amino}benzoic acid

• Inchi： 1S/C19H19Cl2NO4/c1-11-9-10-13(20)16(15(11)21)22(18(25)26-19(2,3)4)14-8-6-5-7-12(14)17(23)24/h5-10H,1-4H3,(H,23,24)
• InChI Key： ZJJLJTVDXLTQQF-UHFFFAOYSA-N
• SMILES： ClC1C(C)=CC=C(C=1N(C(=O)OC(C)(C)C)C1C=CC=CC=1C(=O)O)Cl

Computed Properties

• Exact Mass: 395.0691135g/mol
• Monoisotopic Mass: 395.0691135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 522
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-{(tert-butoxy)carbonyl(2,6-dichloro-3-methylphenyl)amino}benzoic acid

2-{(tert-butoxy)carbonyl(2,6-dichloro-3-methylphenyl)amino}benzoic acid: A Comprehensive Overview

2-{(tert-butoxy)carbonyl(2,6-dichloro-3-methylphenyl)amino}benzoic acid (CAS No. 2680794-31-2) is a versatile organic compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butoxycarbonyl (Boc) protecting group, a dichloromethylphenyl moiety, and an amino-benzoic acid framework. These structural elements contribute to its potential as a lead compound in drug discovery and development.

The tert-butoxycarbonyl (Boc) group is a widely used protecting group in organic synthesis, particularly in the preparation of peptides and amino acids. It effectively shields the amino group from unwanted reactions during synthetic transformations, ensuring the integrity of the final product. The Boc group can be selectively removed under mild acidic conditions, making it an ideal choice for multistep syntheses where intermediate protection is crucial.

The 2,6-dichloro-3-methylphenyl moiety imparts significant electronic and steric effects to the molecule. The presence of two chlorine atoms and a methyl group on the phenyl ring enhances the compound's lipophilicity and influences its binding affinity to various biological targets. This feature is particularly important in drug design, where optimizing the lipophilicity of a molecule can improve its pharmacokinetic properties and bioavailability.

The amino-benzoic acid framework provides a versatile scaffold for further functionalization. Benzoic acid derivatives are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The amino group offers multiple points of attachment for additional functional groups, allowing for the exploration of a wide range of analogs with tailored biological activities.

Recent research has highlighted the potential of 2-{(tert-butoxy)carbonyl(2,6-dichloro-3-methylphenyl)amino}benzoic acid in various therapeutic areas. For instance, studies have shown that this compound exhibits promising antitumor activity by inhibiting specific enzymes involved in cancer cell proliferation. Additionally, its ability to modulate key signaling pathways makes it a valuable candidate for further investigation in the development of targeted therapies.

In the context of medicinal chemistry, the synthesis of 2-{(tert-butoxy)carbonyl(2,6-dichloro-3-methylphenyl)amino}benzoic acid has been optimized to achieve high yields and purity. Various synthetic routes have been explored, including multistep processes involving selective functional group manipulations and coupling reactions. These advancements have facilitated the large-scale production of this compound for preclinical and clinical studies.

The pharmacological profile of 2-{(tert-butoxy)carbonyl(2,6-dichloro-3-methylphenyl)amino}benzoic acid has been extensively studied using both in vitro and in vivo models. Preclinical data indicate that this compound demonstrates favorable pharmacokinetic properties, such as good oral bioavailability and low toxicity. These attributes are crucial for its potential translation into clinical applications.

In conclusion, 2-{(tert-butoxy)carbonyl(2,6-dichloro-3-methylphenyl)amino}benzoic acid (CAS No. 2680794-31-2) represents a promising lead compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its full potential in various disease areas, underscoring its significance in modern drug discovery efforts.